Cas no 1428350-22-4 (1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea
• CAS No: 1428350-22-4
• MF: C₁₈H₂₂ClN₃OS
• MW: 363.90478181839
• CID: 6528679
• Update Time: 2025-09-28

1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea
• Urea, N-(2-chlorophenyl)-N'-[2-[4-(2-thienyl)-1-piperidinyl]ethyl]-

• Inchi： 1S/C18H22ClN3OS/c19-15-4-1-2-5-16(15)21-18(23)20-9-12-22-10-7-14(8-11-22)17-6-3-13-24-17/h1-6,13-14H,7-12H2,(H2,20,21,23)
• InChI Key： MFLRFEGSPJXMGS-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCCN1CCC(C2SC=CC=2)CC1)=O

Additional information on 1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea

Professional Introduction to Compound with CAS No. 1428350-22-4 and Product Name: 1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea

The compound with the CAS number 1428350-22-4 and the product name 1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly the presence of a chlorophenyl group, a piperidine moiety, and a thiophene ring, contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The thiophene ring in this molecule is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the development of novel therapeutic agents. Additionally, the piperidine group is frequently incorporated into drug candidates due to its favorable pharmacokinetic properties and its role in modulating receptor interactions.

The urea moiety in the compound’s structure is another critical feature that contributes to its biological activity. Urea-based compounds have been extensively studied for their potential as kinase inhibitors, particularly in the treatment of cancers and inflammatory diseases. The specific arrangement of atoms in this molecule allows for selective interaction with biological targets, which is essential for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Studies have shown that molecules with a similar structural framework to 1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea can disrupt key signaling pathways that are aberrantly activated in tumor cells. The chlorophenyl group, in particular, has been identified as a crucial element for binding to specific residues on the target enzyme, thereby modulating its activity.

In vitro studies have demonstrated that this compound exhibits potent inhibitory effects on various kinases, including those that are overexpressed in certain types of cancer. The mechanism of action appears to involve competitive inhibition, where the compound binds to the active site of the enzyme, preventing substrate interaction and subsequent phosphorylation events. This mode of action is highly desirable in oncology drug development, as it offers a targeted approach to disrupting cancer cell signaling.

Furthermore, the presence of the thiophene ring not only enhances binding affinity but also contributes to metabolic stability. This is an important consideration in drug design, as compounds that are rapidly metabolized may require higher dosages or may have reduced bioavailability. The structural integrity provided by the thiophene moiety helps ensure that the compound remains active within the physiological environment for an extended period.

Recent advances in computational chemistry have enabled researchers to predict the binding interactions between this compound and its target enzymes with greater accuracy. Molecular docking studies have revealed that 1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea fits snugly into the active site of kinases, forming multiple hydrogen bonds and hydrophobic interactions. These interactions are critical for maintaining high affinity and specificity, which are essential for therapeutic efficacy.

Preclinical studies have also provided valuable insights into the pharmacokinetic properties of this compound. Data from animal models indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are encouraging for further development, as they suggest that the compound may be suitable for oral administration and could achieve therapeutic concentrations at achievable dosages.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining regioselectivity. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex heterocyclic framework.

Quality control measures are stringent during both synthesis and purification phases to ensure that impurities do not affect biological activity or safety profiles. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify molecular structure and purity.

The potential therapeutic applications of this compound extend beyond oncology. Preliminary studies suggest that it may also exhibit anti-inflammatory properties by modulating immune cell signaling pathways. The ability to target multiple disease pathways with a single molecule is a key goal in modern drug discovery, as it can lead to more comprehensive treatment strategies.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The integration of interdisciplinary approaches, including medicinal chemistry, biochemistry, pharmacology, and computational modeling, has accelerated progress in developing novel therapeutics like 1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea.

In conclusion,1-(2-chlorophenyl)-3-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}urea, identified by CAS number 1428350-22-4, represents a promising candidate for further development in pharmaceuticals. Its unique structural features contribute to its biological activity and potential therapeutic applications in treating cancers and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanism of action and pharmacokinetic properties, paving the way for future clinical investigations.